Cas no 62136-27-0 (1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-)
![1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- structure](https://www.kuujia.com/scimg/cas/62136-27-0x300.png)
62136-27-0 structure
Product Name:1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-
CAS No:62136-27-0
Molecular Formula:C13H12N2O
Molecular Weight:212.24718
CID:456819
PubChem ID:12326403
1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- Properties
Names and Identifiers
-
- 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-
- 1-methyl-6-phenyl-3H-pyrrolo[1,2-a]imidazol-2-one
- 1-Methyl-6-phenyl-1H-pyrrolo[1,2-a]imidazol-2(3H)-one
- DTXSID50489644
- 62136-27-0
-
- InChIKey: XPOCUPXEUSROMK-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H12N2O/c1-14-12-7-11(8-15(12)9-13(14)16)10-5-3-2-4-6-10/h2-8H,9H2,1H3
- SMILES: CN1C(=O)CN2C1=CC(=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 212.09506
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 212.094963011g/mol
- Heavy Atom Count: 16
- Complexity: 286
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 25.2Ų
Experimental Properties
- PSA: 25.24
1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- Related Literature
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Suzanne J. Dilly,Matthew J. Bell,Andrew J. Clark,Andrew Marsh,Richard M. Napier,Martin J. Sergeant,Andrew J. Thompson,Paul C. Taylor Chem. Commun., 2007, 2808-2810
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Shuangshuang Yue,Baoquan Wan,Yunying Liu RSC Adv., 2019,9, 7706-7717
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Bei-Bei Zhang,Shuo Peng,Feiyi Wang,Cuifen Lu,Junqi Nie,Zuxing Chen,Guichun Yang,Chao Ma Chem. Sci., 2022,13, 775-780
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Concepción Cascales,Enrique Gutierrez-Puebla,Marta Iglesias,M. Angeles Monge,Caridad Ruiz-Valero,Natalia Snejko Chem. Commun., 2000, 2145-2146
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Harsh Yadav,Pramod Kumar,Vikas Sharma,Gajanand Sharma,Kaisar Raza,O. P. Katare RSC Adv., 2016,6, 53351-53357
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Xiao-lin Yu,Mei Ji,Shu-ying Liu,Xiao-ling Wu,Yu-jiong Wang,Rui-tian Liu Food Funct., 2018,9, 6414-6426
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Francesco Barsotti,Giovanni Ghigo,Silvia Berto,Davide Vione Photochem. Photobiol. Sci., 2017,16, 527-538
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Tao Wu,Lei Sun,Rui-Xia Yang,Lei Jiang,Tian-Jun Wang,Rui-Feng Lu,Wei-Qiao Deng RSC Adv., 2017,7, 35175-35180
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Ching-Hong Tan,Jeffrey Gorman,Andrew Wadsworth,Sarah Holliday,Selvam Subramaniyan,Samson A. Jenekhe,Derya Baran,James R. Durrant Chem. Commun., 2018,54, 2966-2969
62136-27-0 (1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-) Related Products
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